Cas no 2169133-54-2 (4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2169133-54-2
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5945678
• PubChem ID: 165746009
• Update Time: 2025-06-08

4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• 2169133-54-2
• EN300-1457553

• Inchi： 1S/C8H11N3O2/c12-8(13)7-4-9-3-6(7)5-1-10-11-2-5/h1-2,6-7,9H,3-4H2,(H,10,11)(H,12,13)
• InChI Key： RLOQUGJSAJISGD-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=NNC=1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 78Ų

Additional information on 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2169133-54-2)

4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2169133-54-2, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and development. The presence of both pyrazole and pyrrolidine moieties in its structure suggests a high degree of versatility, which could be exploited for designing novel therapeutic agents.

The molecular framework of 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid consists of a pyrazole ring linked to a pyrrolidine scaffold through a carboxylic acid functional group. This configuration allows for diverse interactions with biological targets, making it an attractive candidate for medicinal chemistry investigations. The pyrazole ring is known for its ability to participate in hydrogen bonding and π-stacking interactions, while the pyrrolidine moiety can contribute to hydrophobic and ionic interactions. Such features are crucial for the design of molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory pathways. 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid has been studied as a potential lead compound in this context, particularly for its interaction with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes play critical roles in the production of pro-inflammatory mediators, making them key targets for therapeutic intervention. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against these enzymes, thereby demonstrating its potential as an anti-inflammatory agent.

Moreover, the structural motif of 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid has been explored for its interactions with other biological targets, including kinases and transcription factors. These proteins are integral to various cellular signaling pathways and are often implicated in diseases such as cancer and autoimmune disorders. By modulating their activity, small-molecule inhibitors derived from this compound could offer new therapeutic strategies. For instance, studies have indicated that certain analogs may inhibit the activity of Janus kinases (JAKs), which are involved in immune responses and hematopoiesis.

The synthesis of 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the pyrazole ring onto the pyrrolidine backbone can be achieved through various coupling reactions, such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination. These methods allow for precise control over regioselectivity and functional group compatibility, enabling the preparation of complex derivatives with tailored properties.

The pharmacokinetic profile of 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid is another critical aspect that has been examined in preclinical studies. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its potential as a drug candidate. Initial pharmacokinetic assessments have provided insights into its solubility, stability, and metabolic pathways, which are crucial parameters for optimizing drug-like properties. These studies have also identified potential liabilities that need to be addressed during further development.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been employed to predict binding affinities and interactions with biological targets. These computational approaches complement experimental data by providing rapid screening of virtual libraries and identifying promising candidates for further validation. Such integrative strategies have significantly reduced the time and cost associated with hit identification and lead optimization.

In conclusion,4-(1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid represents a compelling scaffold with diverse biological potential. Its unique structural features make it an attractive starting point for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its pharmacological properties and translational potential, paving the way for innovative treatments in the future.